Cas no 1261789-96-1 (6-Methoxy-3-nitro-2-(4-(trifluoromethyl)phenyl)pyridine)

• Product Name: 6-Methoxy-3-nitro-2-(4-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261789-96-1
• MF: C₁₃H₉F₃N₂O₃
• MW: 298.217373609543
• CID: 4983531
• Update Time: 2025-05-24

6-Methoxy-3-nitro-2-(4-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-3-nitro-2-(4-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C13H9F3N2O3/c1-21-11-7-6-10(18(19)20)12(17-11)8-2-4-9(5-3-8)13(14,15)16/h2-7H,1H3
• InChI Key： NMGOGJLWFABQMT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C(=CC=C(N=1)OC)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 298.05652664 g/mol
• Monoisotopic Mass: 298.05652664 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 298.22
• XLogP3: 3.5
• Topological Polar Surface Area: 67.9

Additional information on 6-Methoxy-3-nitro-2-(4-(trifluoromethyl)phenyl)pyridine

Introduction to 6-Methoxy-3-nitro-2-(4-(trifluoromethyl)phenyl)pyridine (CAS No. 1261789-96-1)

6-Methoxy-3-nitro-2-(4-(trifluoromethyl)phenyl)pyridine (CAS No. 1261789-96-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a methoxy group, a nitro group, and a trifluoromethyl-substituted phenyl ring, exhibits a range of biological activities that make it a valuable candidate for various applications.

The molecular structure of 6-Methoxy-3-nitro-2-(4-(trifluoromethyl)phenyl)pyridine is particularly noteworthy due to its combination of aromatic and heterocyclic functionalities. The presence of the methoxy group enhances the compound's solubility and stability, while the nitro group imparts strong electron-withdrawing properties. The trifluoromethyl-substituted phenyl ring further contributes to the compound's lipophilicity and metabolic stability, making it an attractive scaffold for drug design.

Recent studies have explored the potential therapeutic applications of 6-Methoxy-3-nitro-2-(4-(trifluoromethyl)phenyl)pyridine. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases. Additionally, preliminary data indicate that it may have antiviral activity against certain RNA viruses, which could be beneficial in the development of antiviral therapies.

The pharmacokinetic profile of 6-Methoxy-3-nitro-2-(4-(trifluoromethyl)phenyl)pyridine has also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable distribution pattern, with significant accumulation in target tissues such as the liver and lungs. This property is crucial for ensuring effective drug delivery and therapeutic efficacy. Furthermore, the compound has demonstrated low toxicity in preclinical studies, making it a promising candidate for further clinical evaluation.

In the context of drug discovery, 6-Methoxy-3-nitro-2-(4-(trifluoromethyl)phenyl)pyridine serves as an excellent starting point for structure-activity relationship (SAR) studies. Researchers have synthesized various derivatives by modifying different functional groups to optimize its biological activity and pharmacological properties. For instance, substituting the methoxy group with other electron-donating groups or altering the position of the nitro group has led to compounds with enhanced potency and selectivity.

The synthetic route for 6-Methoxy-3-nitro-2-(4-(trifluoromethyl)phenyl)pyridine involves a series of well-established chemical transformations. Typically, the synthesis begins with the formation of a pyridine core through a condensation reaction between an appropriate aldehyde and an amine. Subsequent steps include the introduction of the methoxy group via methylation, followed by nitration to form the nitro group. The final step involves coupling with a trifluoromethyl-substituted phenylboronic acid using a Suzuki coupling reaction.

Beyond its therapeutic potential, 6-Methoxy-3-nitro-2-(4-(trifluoromethyl)phenyl)pyridine has also been studied for its utility in chemical biology and materials science. Its unique electronic properties make it suitable for use as a fluorescent probe or as a building block for functional materials. For example, researchers have explored its application in developing sensors for detecting specific analytes or in creating advanced materials with tunable optical properties.

In conclusion, 6-Methoxy-3-nitro-2-(4-(trifluoromethyl)phenyl)pyridine (CAS No. 1261789-96-1) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features and biological activities make it an important molecule for ongoing research in medicinal chemistry, pharmaceutical development, and materials science. As further studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing these fields.